5-[3-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2-(trifluoromethyl)pyridine

• IUPAC Name: [3-(1-methylpyrazol-4-yl)piperidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• InChI: InChI=1S/C16H17F3N4O/c1-22-9-13(8-21-22)12-3-2-6-23(10-12)15(24)11-4-5-14(20-7-11)16(17,18)19/h4-5,7-9,12H,2-3,6,10H2,1H3
• InChI Key: NMGXOFSQBAWYHY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCN(C2)C(=O)C3=CN=C(C=C3)C(F)(F)F
• Molecular Formula: C16H17F3N4O
• Molecular Weight: 338.33 g/mol

Description

The compound “5-[3-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl]-2-(trifluoromethyl)pyridine” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The molecule also contains a piperidine ring and a pyridine ring, both of which are common structures in many pharmaceutical compounds.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a pyrazole ring, a piperidine ring, and a pyridine ring. These rings are common in many pharmaceutical compounds and contribute to their biological activities.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. Given the wide range of activities exhibited by compounds with similar structures, this compound could be a promising candidate for the development of new drugs.